Cas no 5460-32-2 (4-Iodo-1,2-dimethoxybenzene)

• Product Name: 4-Iodo-1,2-dimethoxybenzene
• CAS No: 5460-32-2
• MF: C₈H₉IO₂
• MW: 264.060334920883
• MDL: MFCD00094416
• CID: 370123
• PubChem ID: 230307
• Update Time: 2025-07-20

4-Iodo-1,2-dimethoxybenzene Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-1,2-dimethoxybenzene
• Benzene,4-iodo-1,2-dimethoxy-
• 3,4-Dimethoxyiodobenzene
• 1,2-Dimethoxy-4-iodobenzene
• 1-Iodo-3,4-dimethoxybenzene
• 3,4-Dimethoxyphenyl iodide
• 4-Iodoveratrole
• NSC 25012
• 4-Iodo-1,2-dimethoxy-benzene
• PUCISUQLWLKKJH-UHFFFAOYSA-N
• 4-iodoveratrol
• NSC25012
• PubChem3052
• 4-Iodo-1,2-dimethoxybenzene #
• Benzene, 4-iodo-1,2-dimethoxy-
• STL420395
• BBL034724
• 7908AB
• AS02534
• CJ-
• AC-20921
• DTXSID10282219
• 5460-32-2
• CS-W022198
• AS-10563
• MFCD00094416
• AKOS015917619
• EN300-213010
• NSC-25012
• A18887
• FT-0656940
• SCHEMBL470124
• ALBB-037252

• MDL： MFCD00094416
• Inchi： 1S/C8H9IO2/c1-10-7-4-3-6(9)5-8(7)11-2/h3-5H,1-2H3
• InChI Key： PUCISUQLWLKKJH-UHFFFAOYSA-N
• SMILES： IC1C=CC(=C(C=1)OC)OC

Computed Properties

• Exact Mass: 263.96500
• Monoisotopic Mass: 263.965
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 18.5

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Liquid
• Density: 1.655±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 76 ºC
• Boiling Point: 163-164 ºC (26 Torr)
• Flash Point: 118.5±23.2 ºC,
• Refractive Index: 1.572
• Solubility: Slightly soluble (1 g/l) (25 º C),
• PSA: 18.46000
• LogP: 2.30840

4-Iodo-1,2-dimethoxybenzene Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 4-Iodo-1,2-dimethoxybenzene

Recent Advances in the Application of 4-Iodo-1,2-dimethoxybenzene (CAS: 5460-32-2) in Chemical Biology and Pharmaceutical Research

4-Iodo-1,2-dimethoxybenzene (CAS: 5460-32-2) is a versatile chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This aromatic compound, characterized by its iodine and methoxy functional groups, serves as a valuable intermediate in the synthesis of more complex molecules. Recent studies have explored its utility in drug discovery, material science, and as a building block for bioactive compounds. This research brief aims to summarize the latest findings and advancements related to this compound, providing insights into its current and future applications.

One of the primary areas of interest for 4-Iodo-1,2-dimethoxybenzene is its role in the synthesis of pharmaceutical agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use as a key intermediate in the development of novel kinase inhibitors. The iodine moiety in the compound allows for efficient cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, which are pivotal in constructing diverse molecular scaffolds. Researchers highlighted that the methoxy groups enhance the compound's stability and solubility, making it an attractive candidate for further derivatization.

In addition to its pharmaceutical applications, 4-Iodo-1,2-dimethoxybenzene has been investigated for its potential in material science. A recent report in Advanced Materials detailed its incorporation into organic semiconductors. The compound's electron-rich aromatic system and the ability to undergo halogen bonding were leveraged to improve charge transport properties in organic electronic devices. This opens new avenues for the development of flexible electronics and optoelectronic materials, showcasing the compound's versatility beyond traditional medicinal chemistry.

Another noteworthy application of 4-Iodo-1,2-dimethoxybenzene is in chemical biology, where it has been used as a probe to study enzyme mechanisms. A 2022 study in ACS Chemical Biology utilized the compound to investigate the activity of cytochrome P450 enzymes. The iodine atom served as a spectroscopic handle, enabling researchers to track the compound's metabolic fate using mass spectrometry and NMR techniques. These findings provide valuable insights into the enzyme's substrate specificity and catalytic mechanisms, which could inform the design of more effective enzyme inhibitors.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 4-Iodo-1,2-dimethoxybenzene. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce environmental impact. A 2023 publication in Green Chemistry proposed a solvent-free, catalytic method for its synthesis, achieving higher efficiency and lower waste generation compared to traditional approaches. Such advancements are critical for ensuring the compound's sustainable use in industrial and research settings.

In conclusion, 4-Iodo-1,2-dimethoxybenzene (CAS: 5460-32-2) continues to be a compound of significant interest in multiple scientific disciplines. Its applications in drug discovery, material science, and chemical biology highlight its versatility and potential for future innovations. Ongoing research aimed at optimizing its synthesis and expanding its utility will likely further solidify its role as a valuable tool in chemical and pharmaceutical research. Researchers are encouraged to explore its properties and applications to unlock new possibilities in their respective fields.